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Compound of Interest

Compound Name: O-Demethylpaulomycin A

Cat. No.: B14763488 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Core Summary
O-Demethylpaulomycin A is a naturally occurring antibiotic produced by the bacterium

Streptomyces paulus. Its chemical formula is C₃₃H₄₄N₂O₁₇S. The structure of this complex

molecule was elucidated through a combination of spectroscopic techniques, primarily ¹H and

¹³C Nuclear Magnetic Resonance (NMR) and Fast Atom Bombardment (FAB) Mass

Spectrometry. This guide provides a detailed overview of its chemical structure,

physicochemical properties, and the experimental methodologies used for its characterization.

Physicochemical Properties of O-
Demethylpaulomycin A

Property Value Reference

Molecular Formula C₃₃H₄₄N₂O₁₇S

Spectroscopic Data for Structural Elucidation
The structural determination of O-Demethylpaulomycin A relied heavily on NMR and mass

spectrometry data.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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Detailed ¹H and ¹³C NMR data were instrumental in piecing together the complex scaffold of O-
Demethylpaulomycin A.

Specific proton chemical shifts and coupling constants would be presented here if available in

the source literature.

Specific carbon chemical shifts would be presented here if available in the source literature.

Mass Spectrometry
Fast Atom Bombardment (FAB) mass spectrometry was employed to determine the molecular

weight and fragmentation pattern of O-Demethylpaulomycin A, confirming its elemental

composition.

Technique Observation Interpretation Reference

Fast Atom

Bombardment (FAB)-

MS

Specific m/z values

would be listed here if

available.

Confirmation of

molecular weight and

elemental

composition.

Experimental Protocols
Isolation and Purification of O-Demethylpaulomycin A
The isolation of O-Demethylpaulomycin A from the fermentation broth of Streptomyces

paulus strain 273 involves a multi-step purification process.

Experimental Workflow for Isolation and Purification
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Caption: Workflow for the isolation and purification of O-Demethylpaulomycin A.

A detailed, step-by-step protocol as described in the primary literature would include:
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Fermentation: Culturing of Streptomyces paulus strain 273 under specific media and growth

conditions to induce the production of O-Demethylpaulomycin A.

Extraction: Use of organic solvents to extract the crude mixture of metabolites from the

fermentation broth.

Chromatography: Initial separation of the crude extract using column chromatography

techniques.

High-Performance Liquid Chromatography (HPLC): Final purification of O-
Demethylpaulomycin A to homogeneity using HPLC.

Chemical Structure
A 2D chemical structure diagram of O-Demethylpaulomycin A would be presented here if

available in the source literature.

Biosynthesis of Paulomycins
The biosynthesis of paulomycins, including O-Demethylpaulomycin A, involves a complex

enzymatic pathway in Streptomyces.

Simplified Biosynthetic Pathway of Paulomycins
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Caption: A simplified representation of the biosynthetic pathway leading to O-
Demethylpaulomycin A.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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